Cas no 899214-78-9 (3-(4-ethoxybenzenesulfonyl)-6,7-dimethoxy-1-methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-ethoxybenzenesulfonyl)-6,7-dimethoxy-1-methyl-1,4-dihydroquinolin-4-one
• CAS No: 899214-78-9
• MF: C₂₀H₂₁NO₆S
• MW: 403.448844671249
• CID: 5944118
• PubChem ID: 18559302
• Update Time: 2025-05-21

3-(4-ethoxybenzenesulfonyl)-6,7-dimethoxy-1-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxybenzenesulfonyl)-6,7-dimethoxy-1-methyl-1,4-dihydroquinolin-4-one
• 3-(4-ethoxyphenyl)sulfonyl-6,7-dimethoxy-1-methylquinolin-4-one
• HMS2935C10
• 899214-78-9
• CCG-135614
• SMR000623825
• F1603-0275
• 3-((4-ethoxyphenyl)sulfonyl)-6,7-dimethoxy-1-methylquinolin-4(1H)-one
• CHEMBL1392010
• AKOS001838967
• MLS000924951

• Inchi： 1S/C20H21NO6S/c1-5-27-13-6-8-14(9-7-13)28(23,24)19-12-21(2)16-11-18(26-4)17(25-3)10-15(16)20(19)22/h6-12H,5H2,1-4H3
• InChI Key： SYIGLCJGXVVYTM-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(OC)C(OC)=C2)C(=O)C(S(C2=CC=C(OCC)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 403.10895856g/mol
• Monoisotopic Mass: 403.10895856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 90.5Ų

Additional information on 3-(4-ethoxybenzenesulfonyl)-6,7-dimethoxy-1-methyl-1,4-dihydroquinolin-4-one

Comprehensive Guide to 3-(4-ethoxybenzenesulfonyl)-6,7-dimethoxy-1-methyl-1,4-dihydroquinolin-4-one (CAS No. 899214-78-9)

3-(4-ethoxybenzenesulfonyl)-6,7-dimethoxy-1-methyl-1,4-dihydroquinolin-4-one (CAS No. 899214-78-9) is a specialized organic compound with a unique molecular structure that combines a quinolinone core with an ethoxybenzenesulfonyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactive properties. Researchers are particularly interested in its applications as a kinase inhibitor and its role in modulating cellular signaling pathways.

The molecular formula of 3-(4-ethoxybenzenesulfonyl)-6,7-dimethoxy-1-methyl-1,4-dihydroquinolin-4-one is C₂₀H₂₁NO₆S, with a molecular weight of 403.45 g/mol. Its structure features a dihydroquinolin-4-one scaffold, which is known for its versatility in medicinal chemistry. The presence of ethoxy and dimethoxy groups enhances its solubility and bioavailability, making it a promising candidate for drug development.

Recent studies have explored the potential of 3-(4-ethoxybenzenesulfonyl)-6,7-dimethoxy-1-methyl-1,4-dihydroquinolin-4-one in targeting specific enzymes involved in inflammatory and proliferative diseases. Its mechanism of action is believed to involve the inhibition of key signaling molecules, which could lead to breakthroughs in treating conditions like cancer and autoimmune disorders. This aligns with the growing demand for targeted therapies in modern medicine.

In addition to its pharmaceutical applications, 3-(4-ethoxybenzenesulfonyl)-6,7-dimethoxy-1-methyl-1,4-dihydroquinolin-4-one has shown promise in agrochemical research. Its structural features make it a potential candidate for developing novel pesticides and herbicides, addressing the need for sustainable crop protection solutions. The compound's ability to interfere with specific biological pathways in pests could reduce environmental impact compared to traditional agrochemicals.

The synthesis of 3-(4-ethoxybenzenesulfonyl)-6,7-dimethoxy-1-methyl-1,4-dihydroquinolin-4-one typically involves multi-step organic reactions, including sulfonylation and cyclization processes. Researchers are continually optimizing these methods to improve yield and purity, which is critical for scaling up production. Advances in green chemistry have also influenced the development of more sustainable synthesis routes for this compound.

From a market perspective, the demand for 3-(4-ethoxybenzenesulfonyl)-6,7-dimethoxy-1-methyl-1,4-dihydroquinolin-4-one is expected to grow, driven by its potential applications in drug discovery and agriculture. Pharmaceutical companies and research institutions are actively investigating its properties, and patents related to its use have been filed in recent years. This compound represents a valuable asset in the fine chemicals sector, with opportunities for commercialization in niche markets.

For researchers and industry professionals, understanding the physicochemical properties of 3-(4-ethoxybenzenesulfonyl)-6,7-dimethoxy-1-methyl-1,4-dihydroquinolin-4-one is essential. Its solubility, stability, and reactivity under various conditions must be carefully evaluated to ensure optimal performance in intended applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound.

In conclusion, 3-(4-ethoxybenzenesulfonyl)-6,7-dimethoxy-1-methyl-1,4-dihydroquinolin-4-one (CAS No. 899214-78-9) is a compound of significant scientific and commercial interest. Its unique structure and potential applications in medicine and agriculture make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental sustainability.